Cas no 70200-94-1 (2,7-Dichlorobenzo[d]thiazol-6-amine)

• Product Name: 2,7-Dichlorobenzo[d]thiazol-6-amine
• CAS No: 70200-94-1
• MF: C₇H₄Cl₂N₂S
• MW: 219.091057777405
• CID: 974759
• PubChem ID: 12479785
• Update Time: 2025-05-19

2,7-Dichlorobenzo[d]thiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2,7-Dichlorobenzo[d]thiazol-6-amine
• 2,7-dichloro-1,3-benzothiazol-6-amine
• EN300-7904253
• AT26555
• 70200-94-1
• DB-273056
• 6-BENZOTHIAZOLAMINE, 2,7-DICHLORO-
• 6-Benzothiazolamine,2,7-dichloro-(9CI)

• Inchi： 1S/C7H4Cl2N2S/c8-5-3(10)1-2-4-6(5)12-7(9)11-4/h1-2H,10H2
• InChI Key： MNORRHJKCKZESK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1SC(=N2)Cl)N

Computed Properties

• Exact Mass: 217.9472247g/mol
• Monoisotopic Mass: 217.9472247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 2,7-Dichlorobenzo[d]thiazol-6-amine

Professional Introduction to 2,7-Dichlorobenzo[d]thiazol-6-amine (CAS No. 70200-94-1)

2,7-Dichlorobenzo[d]thiazol-6-amine, identified by the Chemical Abstracts Service Number (CAS No.) 70200-94-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the benzo[d]thiazole scaffold, a class of molecules widely recognized for their role in various biological processes and therapeutic applications. The presence of chlorine substituents at the 2- and 7-positions, along with an amine functional group at the 6-position, contributes to its distinct chemical reactivity and functional potential.

The benzo[d]thiazole core is a privileged structure in drug discovery, often serving as a key pharmacophore in the development of bioactive molecules. Its fused ring system allows for multiple sites of functionalization, making it a versatile platform for designing compounds with tailored biological effects. In particular, 2,7-Dichlorobenzo[d]thiazol-6-amine has been explored for its potential in modulating various biological pathways, including those relevant to inflammation, cancer, and neurological disorders.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2,7-Dichlorobenzo[d]thiazol-6-amine and biological targets. Studies have demonstrated that the chlorine atoms at the 2- and 7-positions enhance the compound's binding affinity to certain enzymes and receptors by improving hydrophobic interactions and electronic distribution. Additionally, the amine group at the 6-position provides a site for hydrogen bonding, further stabilizing the compound's interaction with biological targets.

One of the most compelling areas of research involving 2,7-Dichlorobenzo[d]thiazol-6-amine is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, arthritis, and certain types of cancer. Preclinical studies have shown that derivatives of benzo[d]thiazole can inhibit key pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 2,7-Dichlorobenzo[d]thiazol-6-amine make it a promising candidate for further development into novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2,7-Dichlorobenzo[d]thiazol-6-amine has been investigated for its potential role in cancer therapy. Benzo[d]thiazole derivatives have shown efficacy in inducing apoptosis and inhibiting proliferation in various cancer cell lines. The chlorine substituents are believed to enhance the compound's ability to interact with DNA and disrupt oncogenic signaling pathways. Furthermore, the amine group can be modified to improve solubility and bioavailability, which are critical factors for effective drug delivery.

The synthesis of 2,7-Dichlorobenzo[d]thiazol-6-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of benzo[d]thiazole precursors followed by functional group interconversion to introduce the amine moiety at the 6-position. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, aligning with green chemistry principles.

The pharmacokinetic properties of 2,7-Dichlorobenzo[d]thiazol-6-amine are also subjects of intense research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing it into a viable therapeutic agent. Studies have shown that modifications to the molecular structure can significantly impact these properties. For instance, introducing polar functional groups can enhance oral bioavailability while minimizing toxicity.

Recent clinical trials have provided insights into the therapeutic potential of benzo[d]thiazole derivatives, including those related to 2,7-Dichlorobenzo[d]thiazol-6-amine. While these trials are still in early stages, preliminary results are encouraging and suggest that this class of compounds may offer new treatment options for a variety of diseases. The growing body of evidence supporting the efficacy and safety of benzo[d]thiazole-based drugs underscores their importance in modern medicine.

The future directions for research on 2,7-Dichlorobenzo[d]thiazol-6-amine include further exploration of its mechanism of action and optimization for clinical use. Computational studies can help identify new analogs with improved potency and selectivity. Additionally, interdisciplinary approaches combining chemistry、biology、and pharmacology will be essential for translating preclinical findings into tangible therapeutic benefits.

In conclusion,2,7-Dichlorobenzo[d]thiazol-6-amine (CAS No. 70200-94-1) represents a promising candidate for drug development due to its unique structural features and potential biological activities. Its role in modulating inflammatory pathways、cancer growth、and other disease-related processes makes it an attractive target for further investigation。With continued research efforts，this compound has the potential to contribute significantly to advancements in pharmaceutical science。